Cas no 104587-44-2 (6H,7H-thieno2,3-cpyridine-7-thione)

6H,7H-thieno[2,3-c]pyridine-7-thione is a heterocyclic compound featuring a fused thienopyridine core with a thione functional group. This structure offers versatility in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its unique electronic properties and reactivity make it valuable for constructing complex molecular frameworks and sulfur-containing derivatives.

6H,7H-thieno2,3-cpyridine-7-thione structure

104587-44-2 structure

Product Name:6H,7H-thieno2,3-cpyridine-7-thione

CAS No:104587-44-2

MF:C₇H₅NS₂

MW:167.251298666

MDL:MFCD18836496

CID:126293

PubChem ID:14666714

Update Time:2025-06-19

6H,7H-thieno2,3-cpyridine-7-thione Chemical and Physical Properties

Names and Identifiers

- Thieno[2,3-c]pyridine-7(6H)-thione
- Thieno[2,3-c]pyridine-7(6H)-thione (9CI)
- 6H-thieno[2,3-c]pyridine-7-thione
- 6H,7H-thieno2,3-cpyridine-7-thione
- D85363
- DTXSID20562791
- 104587-44-2
- SCHEMBL8180483
- JHQICVSZKZQLFP-UHFFFAOYSA-N
- MFCD18836496
- MDL： MFCD18836496
- Inchi： 1S/C7H5NS2/c9-7-6-5(1-3-8-7)2-4-10-6/h1-4H,(H,8,9)
- InChI Key： JHQICVSZKZQLFP-UHFFFAOYSA-N
- SMILES： S1C=CC2C=CNC(C1=2)=S

Computed Properties

Exact Mass: 166.98645
Monoisotopic Mass: 166.98634151g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.9
Topological Polar Surface Area: 72.4Å²

Experimental Properties

PSA: 12.03
LogP: 2.58500

6H,7H-thieno2,3-cpyridine-7-thione Pricemore >>

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